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Compound of Interest

Compound Name: 2-Anthracenecarboxylic acid

Cat. No.: B1205837 Get Quote

Technical Support Center: 2-
Anthracenecarboxylic Acid
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for handling and storing 2-Anthracenecarboxylic acid. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 2-Anthracenecarboxylic acid and what are its common applications?

A1: 2-Anthracenecarboxylic acid is an aromatic carboxylic acid with the chemical formula

C₁₅H₁₀O₂.[1] It appears as a light yellow to yellow or green crystalline powder.[2][3] Due to its

fluorescent properties, it is commonly used as an intermediate in the synthesis of fluorescent

and optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photosensitive

dyes.[1] It also serves as a building block in organic synthesis for creating anthracene-based

ligands, fluorescent labeling compounds, and coordination complexes.[1]

Q2: What are the general safety precautions for handling 2-Anthracenecarboxylic acid?

A2: 2-Anthracenecarboxylic acid is irritating to the eyes, respiratory system, and skin.[4][5]

When handling this compound, it is crucial to wear appropriate personal protective equipment

(PPE), including gloves, and eye/face protection.[4][5] Work should be conducted in a well-
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ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[6] In case of

contact with eyes, rinse immediately with plenty of water and seek medical advice.[4] For skin

contact, wash the affected area thoroughly with soap and water.[4]

Q3: How should 2-Anthracenecarboxylic acid be properly stored?

A3: 2-Anthracenecarboxylic acid should be stored in a cool, dry, and well-ventilated area.[1]

It is recommended to keep the container tightly sealed and protected from light, as it is light-

sensitive.[1][4] The ideal storage temperature is room temperature, with some suppliers

recommending storage at <15°C in a dark place.[2][4] It should also be stored away from

strong oxidizing agents.[1]

Q4: What are the key physical and chemical properties of 2-Anthracenecarboxylic acid?

A4: The following table summarizes the key quantitative data for 2-Anthracenecarboxylic
acid:

Property Value

Molecular Formula C₁₅H₁₀O₂

Molecular Weight 222.24 g/mol

Melting Point 283-289 °C[2][4][7]

Appearance
Light yellow to yellow to green powder/crystal[2]

[4]

Solubility

Insoluble in water;[1][7] Soluble in

Dimethylformamide (DMF);[2] Slightly soluble in

DMSO, Ethyl Acetate, and Methanol (sonication

may be required)[4]

Troubleshooting Guides
Issue 1: Difficulty in Dissolving 2-Anthracenecarboxylic
Acid
Symptoms: The compound does not dissolve in the chosen solvent, or the solution is cloudy.
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Possible Causes:

Incorrect Solvent Choice: 2-Anthracenecarboxylic acid has very low solubility in water.[8]

Insufficient Solvent Volume: The concentration of the acid may be too high for the chosen

solvent.

Low Temperature: The solubility of the compound may be lower at colder temperatures.

Compound Purity: Impurities in the compound can affect its solubility.

Solutions:

Solvent Selection:

For organic reactions, consider using Dimethylformamide (DMF), in which it is soluble.[2]

Other potential organic solvents include ethanol, ether, and chloroform.[1]

For aqueous solutions, consider adjusting the pH. In alkaline aqueous solutions, 2-
Anthracenecarboxylic acid will react to form a more soluble salt.[8]

Sonication and Heating:

Slight sonication can aid in the dissolution in solvents like DMSO, Ethyl Acetate, and

Methanol.[4]

Gently warming the solution may increase solubility, but be cautious of potential

degradation if the compound is heated for extended periods.

pH Adjustment (for aqueous media):

In a discussion among researchers, it was suggested that increasing the pH of an

aqueous solution can improve the solubility of 2-Anthracenecarboxylic acid by forming a

salt.[8]
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Experimental Protocol: Preparing a Solution of 2-
Anthracenecarboxylic Acid
Objective: To prepare a clear, dissolved solution of 2-Anthracenecarboxylic acid for

experimental use.

Materials:

2-Anthracenecarboxylic acid

Selected solvent (e.g., DMF for organic medium, or an aqueous buffer for pH-adjusted

dissolution)

Glass vial or flask

Magnetic stirrer and stir bar or sonicator

Personal Protective Equipment (gloves, safety glasses)

Methodology:

Safety First: Don appropriate PPE before handling the compound.

Weighing: Accurately weigh the desired amount of 2-Anthracenecarboxylic acid in a fume

hood.

Solvent Addition: Add the chosen solvent to the vessel containing the acid.

Dissolution:

For Organic Solvents (e.g., DMF):

Stir the mixture at room temperature using a magnetic stirrer.

If dissolution is slow, gentle warming or brief sonication can be applied.

For Aqueous Solutions (pH adjustment):
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Start with deionized water.

Slowly add a base (e.g., NaOH solution) dropwise while monitoring the pH and

observing for dissolution. The formation of the corresponding salt will increase solubility.

[8]

Observation: Ensure the final solution is clear and free of any particulate matter. If not,

consider the troubleshooting steps above.

Issue 2: Unexpected Reaction Outcomes or Degradation
Symptoms: A reaction involving 2-Anthracenecarboxylic acid yields unexpected products,

has a low yield, or the starting material appears to have degraded.

Possible Causes:

Light Exposure: 2-Anthracenecarboxylic acid is light-sensitive.[4] Exposure to light,

especially UV light, can lead to photodimerization or other unwanted photoreactions.

Reaction with Strong Oxidizing Agents: This compound is incompatible with strong oxidizing

agents.[1]

Impure Starting Material: Impurities can interfere with the desired reaction.

Solutions:

Protection from Light:

Conduct experiments in a fume hood with the sash down to minimize light exposure.

Use amber-colored glassware or wrap reaction vessels in aluminum foil.

Reagent Compatibility:

Ensure that the reaction conditions do not involve strong oxidizing agents.

Purification of Starting Material:
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If impurities are suspected, the acid can be purified by recrystallization from a suitable

solvent.

Visualizations
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Troubleshooting Workflow for 2-Anthracenecarboxylic Acid Solubility Issues

Start: Solubility Issue Encountered

Is the solvent appropriate?
(e.g., not water for neutral pH)

Select a suitable organic solvent
(e.g., DMF, Chloroform)

No

Is the concentration too high?

Yes

Decrease concentration or
add more solvent

Yes

Apply gentle heating or sonication

No

Does the compound dissolve?

Solution is ready for use

Yes

Is an aqueous solution required?

No

Adjust pH to alkaline to form a soluble salt

Yes

Consider purity of the compound.
Purify if necessary.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues with 2-Anthracenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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